5-chloro-N-(2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-2-methoxybenzamide

• IUPAC Name: 5-chloro-N-(2,7-dimethyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)-2-methoxybenzamide
• InChI: InChI=1S/C18H16ClN3O3/c1-10-4-7-15-20-11(2)16(18(24)22(15)9-10)21-17(23)13-8-12(19)5-6-14(13)25-3/h4-9H,1-3H3,(H,21,23)
• InChI Key: DHBHMDNJIBPXAJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=NC(=C(C2=O)NC(=O)C3=C(C=CC(=C3)Cl)OC)C)C=C1
• Molecular Formula: C18H16ClN3O3
• Molecular Weight: 357.8 g/mol

Description

5-chloro-N-(2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-2-methoxybenzamide is a useful research compound. Its molecular formula is C18H16ClN3O3 and its molecular weight is 357.79. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• The compound has been synthesized as part of studies exploring transformations of certain pyrimidine derivatives, demonstrating its relevance in organic chemistry research (Žugelj et al., 2009).
• Research has focused on its crystal structure, with detailed analysis via X-ray diffraction studies and density functional theory (DFT) calculations, indicating its significance in structural chemistry (Huang et al., 2020).

Potential Therapeutic Applications

• The compound has been studied for its potential anticancer activity, with marked inhibition against various cancer cell lines, suggesting its potential utility in cancer research (Huang et al., 2020).

Chemical Reactions and Derivatives

• It serves as a basis for synthesizing various heterocyclic compounds, highlighting its role as a precursor in the synthesis of diverse organic molecules with potential biological activities (Abu‐Hashem et al., 2020).

Molecular Interactions and Properties

• Studies on its molecular electrostatic potential (MEP) surface map and intermolecular interactions provide insights into its chemical behavior and potential interactions with biological targets (Huang et al., 2020).